Cas no 51748-05-1 (O-Ethyl S-sec-Butyl Thiophosphoryl Chloride)

• Product Name: O-Ethyl S-sec-Butyl Thiophosphoryl Chloride
• CAS No: 51748-05-1
• MF: C₆H₁₄ClO₂PS
• MW: 216.665920734406
• CID: 2668780
• PubChem ID: 12899918
• Update Time: 2025-05-23

O-Ethyl S-sec-Butyl Thiophosphoryl Chloride Chemical and Physical Properties

Names and Identifiers

• Chlorothiophosphonic acid S-sec-butyl O-ethyl ester
• O-Ethyl S-sec-Butyl Thiophosphoryl Chloride
• SCHEMBL8376248
• DB-213575
• O-Ethyl S-(1-methylpropyl) phosphorochloridothioate
• DTXSID701223595
• 51748-05-1

• Inchi： 1S/C6H14ClO2PS/c1-4-6(3)11-10(7,8)9-5-2/h6H,4-5H2,1-3H3
• InChI Key： FOMXNJDIEWJLCN-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCC)SC(C)CC

Computed Properties

• Exact Mass: 216.0140656Da
• Monoisotopic Mass: 216.0140656Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6Ų

Additional information on O-Ethyl S-sec-Butyl Thiophosphoryl Chloride

Introduction to O-Ethyl S-sec-Butyl Thiophosphoryl Chloride (CAS No. 51748-05-1)

O-Ethyl S-sec-Butyl Thiophosphoryl Chloride, identified by the Chemical Abstracts Service (CAS) number 51748-05-1, is a significant compound in the realm of organophosphorus chemistry. This compound belongs to the class of thiophosphoryl chlorides, which are widely recognized for their utility in the synthesis of various agrochemicals, pharmaceuticals, and specialty chemicals. The structure of O-Ethyl S-sec-Butyl Thiophosphoryl Chloride consists of a thiophosphoryl group linked to an ethyl and a sec-butyl moiety, making it a versatile intermediate in organic synthesis.

The importance of this compound cannot be overstated, particularly in the context of modern chemical research. Recent advancements in the field of medicinal chemistry have highlighted the role of organophosphorus compounds in the development of novel therapeutic agents. Specifically, derivatives of thiophosphoryl chlorides have been explored for their potential as bioactive molecules. For instance, studies have demonstrated that modifications in the alkyl substituents can significantly influence the pharmacokinetic and pharmacodynamic properties of these compounds, making them valuable candidates for drug discovery.

One of the most compelling aspects of O-Ethyl S-sec-Butyl Thiophosphoryl Chloride is its reactivity. The presence of the phosphoryl chloride group allows for facile nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. This reactivity has been leveraged in synthetic protocols to develop novel heterocyclic compounds, which are increasingly relevant in pharmaceutical applications. For example, recent research has shown that thiophosphoryl chlorides can serve as key intermediates in the synthesis of thiazole and pyrazole derivatives, known for their broad spectrum of biological activities.

The industrial significance of O-Ethyl S-sec-Butyl Thiophosphoryl Chloride is also noteworthy. Its use as a building block in the synthesis of agrochemicals has been well-documented. In particular, thiophosphoryl chloride derivatives have been employed in the development of advanced pesticides and herbicides. These compounds often exhibit enhanced efficacy and environmental compatibility compared to traditional phosphates, aligning with global efforts to promote sustainable agriculture. The ability to fine-tune the structure of these compounds allows chemists to develop products that are both effective and environmentally benign.

In addition to its applications in pharmaceuticals and agrochemicals, O-Ethyl S-sec-Butyl Thiophosphoryl Chloride has found utility in material science. The unique electronic properties of thiophosphoryl groups make them attractive for use in organic electronics and nanotechnology. Researchers have explored their potential in designing conductive polymers and organic semiconductors, which are critical components in next-generation electronic devices. The versatility of this compound underscores its importance as a chemical intermediate with broad applicability.

Recent studies have also highlighted the role of O-Ethyl S-sec-Butyl Thiophosphoryl Chloride in catalysis. The compound has been investigated as a ligand or co-catalyst in various organic transformations, including cross-coupling reactions and hydrogenation processes. Its ability to stabilize reactive intermediates has led to more efficient synthetic routes, reducing waste and improving yields. These findings are particularly relevant in green chemistry initiatives, where minimizing hazardous byproducts is a primary goal.

The synthesis of O-Ethyl S-sec-Butyl Thiophosphoryl Chloride itself is an area of active research. Modern synthetic methodologies have focused on developing more efficient and scalable processes for producing this compound. Catalytic methods have been particularly successful, allowing for higher selectivity and lower energy consumption compared to traditional approaches. Such advancements not only improve the economic viability of producing O-Ethyl S-sec-Butyl Thiophosphoryl Chloride but also contribute to reducing its environmental footprint.

The future prospects for O-Ethyl S-sec-Butyl Thiophosphoryl Chloride are promising, given its diverse applications and ongoing research efforts. As chemical biology continues to evolve, new uses for this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in harnessing its full potential across multiple domains. The continued exploration of its chemical properties and reactivity patterns will undoubtedly lead to innovative applications that benefit society.